Cas no 14743-50-1 (1,1'-Biphenyl, 2,3,4,5,6-pentafluoro-4'-nitro-)

1,1'-Biphenyl, 2,3,4,5,6-pentafluoro-4'-nitro- structure
14743-50-1 structure
Product Name:1,1'-Biphenyl, 2,3,4,5,6-pentafluoro-4'-nitro-
CAS No:14743-50-1
MF:C12H4F5NO2
MW:289.157680511475
CID:1318740
PubChem ID:11254760
Update Time:2025-04-20

1,1'-Biphenyl, 2,3,4,5,6-pentafluoro-4'-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 2,3,4,5,6-pentafluoro-4'-nitro-
    • 1,2,3,4,5-pentafluoro-6-(4-nitrophenyl)benzene
    • 14743-50-1
    • SCHEMBL1513142
    • 4-nitro-2',3',4',5',6'-pentafluorobiphenyl
    • ZUHMIDACPPDCDE-UHFFFAOYSA-N
    • 2', 3', 4', 5', 6'-pentafluoro-4-nitrobiphenyl
    • 2,3,4,5,6-Pentafluoro-4'-nitrobiphenyl
    • DTXSID70460298
    • Inchi: 1S/C12H4F5NO2/c13-8-7(9(14)11(16)12(17)10(8)15)5-1-3-6(4-2-5)18(19)20/h1-4H
    • InChI Key: ZUHMIDACPPDCDE-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C(C=1C1C=CC(=CC=1)[N+](=O)[O-])F)F)F)F

Computed Properties

  • Exact Mass: 289.01622
  • Monoisotopic Mass: 289.01621918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14
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